Thermally induced chain orientation for improved thermal conductivity of P(VDF-TrFE) thin films†
Journal of Materials Chemistry C Pub Date: 2017-09-29 DOI: 10.1039/C7TC03240D
Abstract
The potential for polymer thin films to be used as coatings or dielectrics is limited by their low thermal conductivity, κ. However, there have been very limited studies on κ enhancement for polymer thin films. In this work, we show that the out-of-plane κ of a poly(vinylidene fluoride-trifluoroethylene) (P(VDF-TrFE)) thin film can be enhanced when it undergoes the appropriate thermal annealing conditions. When the film is annealed above its melting temperature, we achieve a 300–400% increase in κ across the measured temperature range, compared to the as-cast film. We attribute this enhancement to the extensive ordering of polymer backbone chains perpendicular to the substrate during the melt-recrystallization process.
Recommended Literature
- [1] In-depth study on the structures and properties of rare-earth-containing perovskite materials
- [2] Stille cross-coupling of secondary and tertiary α-(trifluoromethyl)-benzyl chlorides with allylstannanes†
- [3] The surface acidity of solid oxides and its characterization by IR spectroscopic methods. An attempt at systematization
- [4] Sequential transformations in assemblies based on octamolybdate clusters and 1,2-bis(4-pyridyl)ethane†‡
- [5] New enantiopure binaphthyl-cinchona thiosquaramides: synthesis and application for enantioselective organocatalysis†
- [6] Chiral chromane[4]arenes synthesised by cycloaddition reactions of o-quinomethine resorcin[4]arenes†
- [7] Tandem Lewis/Brønsted homogeneous acid catalysis: conversion of glucose to 5-hydoxymethylfurfural in an aqueous chromium(iii) chloride and hydrochloric acid solution†
- [8] Nanotoxicology: no small matter
- [9] Palladium-catalyzed decarboxylation of higher aliphatic esters: Towards a new protocol to the second generation biodiesel production†
- [10] Front cover
